Cas no 139003-82-0 (Butanoic acid, 3-oxo-, 1-cyano-1-methylpropyl ester)

• Product Name: Butanoic acid, 3-oxo-, 1-cyano-1-methylpropyl ester
• CAS No: 139003-82-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1258504
• Update Time: 2024-08-04

Butanoic acid, 3-oxo-, 1-cyano-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 1-cyano-1-methylpropyl ester

• Inchi： 1S/C9H13NO3/c1-4-9(3,6-10)13-8(12)5-7(2)11/h4-5H2,1-3H3
• InChI Key： VGZZFAYPBPWRCW-UHFFFAOYSA-N
• SMILES： C(OC(C#N)(C)CC)(=O)CC(=O)C

Computed Properties

• Exact Mass: 183.08959

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 286.3±15.0 °C(Predicted)
• PSA: 67.16
• pka: 9.30±0.46(Predicted)